Cas no 1052414-08-0 (2-[7-Chloro-2-(pyridin-3-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride)

• Product Name: 2-[7-Chloro-2-(pyridin-3-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride
• CAS No: 1052414-08-0
• MF: C₁₅H₁₅Cl₂N₃
• MW: 308.205701112747
• CID: 5014251
• Update Time: 2025-10-29

2-[7-Chloro-2-(pyridin-3-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[7-Chloro-2-(pyridin-3-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride
• 2-(7-Chloro-2-pyridin-3-yl-1H-indol-3-yl)-ethylamine monohydrochloride

• Inchi： 1S/C15H14ClN3.ClH/c16-13-5-1-4-11-12(6-7-17)14(19-15(11)13)10-3-2-8-18-9-10;/h1-5,8-9,19H,6-7,17H2;1H
• InChI Key： CVNGXXYTTOULGB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1NC(C1C=NC=CC=1)=C2CCN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 299
• Topological Polar Surface Area: 54.7

Additional information on 2-[7-Chloro-2-(pyridin-3-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride

2-[7-Chloro-2-(pyridin-3-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride: A Comprehensive Overview

The compound 2-[7-Chloro-2-(pyridin-3-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride (CAS No. 1052414-08-0) is a highly specialized organic molecule with significant potential in the fields of pharmacology and drug discovery. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities. The structure of this molecule incorporates a pyridine ring fused with an indole moiety, along with a chlorine substituent and an ethanamine group, making it a unique candidate for various therapeutic applications.

Recent studies have highlighted the indole core of this compound as a key structural element responsible for its bioactivity. Indole derivatives are widely studied for their roles in modulating cellular signaling pathways, particularly those involving protein kinases and G-protein coupled receptors (GPCRs). The presence of the pyridin-3-yl group further enhances the molecule's ability to interact with biological targets, potentially increasing its selectivity and potency.

The chlorine substituent at position 7 of the indole ring plays a critical role in modulating the electronic properties of the molecule. This substitution not only influences the compound's solubility and permeability but also enhances its ability to engage in hydrogen bonding and π–π interactions with biomolecules. Such interactions are crucial for the compound's binding affinity to its target proteins, making it a promising lead compound for drug development.

One of the most recent advancements in the study of this compound involves its potential as an anticancer agent. Researchers have demonstrated that 2-[7-Chloro-2-(pyridin-3-yl)-1H-indol-3-yl]ethan-1-amine hydrochloride exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival, such as cyclin-dependent kinases (CDKs) and phosphatidylinositol 3 kinase (PI3K).

In addition to its anticancer properties, this compound has shown promise in inflammatory diseases. Preclinical studies suggest that it can suppress pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL6), by modulating nuclear factor-kappa B (NF-kB) signaling pathways. This dual functionality underscores its potential as a multi-target therapeutic agent.

The synthesis of 2-[7-Chloro...](hydrochloride) involves a series of intricate organic reactions, including Friedel-Crafts alkylation, Suzuki coupling, and amine alkylation. These steps ensure the precise construction of the molecule's complex architecture, which is essential for maintaining its bioactivity. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC), ensures that the final product meets stringent quality control standards.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided critical insights into its three-dimensional structure, confirming its stereochemical integrity and molecular conformation.

In terms of pharmacokinetics, studies have shown that 2-[7-Chloro...](hydrochloride) exhibits favorable absorption profiles in preclinical models. Its hydrochloride salt form enhances its solubility in aqueous solutions, facilitating efficient uptake into systemic circulation. Additionally, preliminary toxicity studies indicate that the compound has a relatively low toxicity profile at therapeutic doses, making it a viable candidate for further clinical development.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic properties through structural modifications. These efforts aim to improve its bioavailability while maintaining or enhancing its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this promising molecule into clinical practice.

In conclusion, 2-[7-Chloro...](hydrochloride) represents a cutting-edge advancement in medicinal chemistry. Its unique structural features and diverse biological activities position it as a valuable tool in the fight against cancer and inflammatory diseases. As research continues to unravel its full potential, this compound holds immense promise for contributing to the development of innovative therapeutic strategies.